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Compound of Interest

Compound Name: 2-Bromopropanamide

Cat. No.: B1266602 Get Quote

An In-depth Technical Guide to 2-
Bromopropanamide
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2-Bromopropanamide, a reactive

halo-amide compound with applications in organic synthesis and potential utility in chemical

biology and drug discovery. This document details its chemical and physical properties,

provides a detailed experimental protocol for its synthesis, and explores its mechanism of

action as an alkylating agent. The information is curated to support researchers and

professionals in the fields of chemistry, biochemistry, and pharmacology.

Core Chemical and Physical Properties
2-Bromopropanamide, also known as α-bromopropionamide, is a halogenated amide with the

chemical formula C₃H₆BrNO. Its reactivity is primarily dictated by the presence of a bromine

atom on the α-carbon relative to the carbonyl group, making it a good electrophile for

nucleophilic substitution reactions.
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The key quantitative data for 2-Bromopropanamide are summarized in the table below for

easy reference and comparison.

Property Value Source(s)

CAS Number 5875-25-2 [1][2]

Molecular Weight 151.99 g/mol [1][2]

Molecular Formula C₃H₆BrNO [1][2]

Melting Point 123-125 °C [1]

Boiling Point (Predicted) 248.3 ± 23.0 °C [1]

Density (Predicted) 1.644 ± 0.06 g/cm³ [1]

pKa (Predicted) 14.79 ± 0.50 [1]

Solubility
Slightly soluble in Benzene

and Chloroform.
[1]

Synthesis of 2-Bromopropanamide: An
Experimental Protocol
The synthesis of 2-Bromopropanamide can be achieved through a two-step process starting

from propanoic acid. The first step involves the α-bromination of propanoic acid to form 2-

bromopropionyl bromide, followed by amidation to yield the final product.

Step 1: Synthesis of 2-Bromopropionyl Bromide
This procedure is based on the Hell-Volhard-Zelinsky reaction, which is a standard method for

the α-halogenation of carboxylic acids.

Materials:

Propanoic acid

Red phosphorus
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Bromine

Anhydrous diethyl ether

Equipment:

Three-necked round-bottom flask

Reflux condenser

Dropping funnel

Heating mantle

Distillation apparatus

Procedure:

In a fume hood, equip a dry three-necked round-bottom flask with a reflux condenser, a

dropping funnel, and a magnetic stirrer.

To the flask, add propanoic acid and a catalytic amount of red phosphorus.

Slowly add bromine from the dropping funnel to the stirred mixture. The reaction is

exothermic, and the rate of addition should be controlled to maintain a gentle reflux.

After the complete addition of bromine, continue to heat the mixture at a gentle reflux for

several hours until the evolution of hydrogen bromide gas ceases.

After cooling to room temperature, the reaction mixture is distilled under atmospheric

pressure to yield crude 2-bromopropionyl bromide. Further purification can be achieved by

vacuum distillation.

Step 2: Amidation of 2-Bromopropionyl Bromide
This step involves the reaction of the synthesized 2-bromopropionyl bromide with ammonia to

form the corresponding amide.

Materials:
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2-Bromopropionyl bromide

Concentrated aqueous ammonia

Ice

Anhydrous diethyl ether

Equipment:

Beaker

Stirring rod

Büchner funnel and flask

Filter paper

Procedure:

In a beaker, cool concentrated aqueous ammonia in an ice bath.

Slowly and with constant stirring, add the 2-bromopropionyl bromide dropwise to the cold

ammonia solution. A white precipitate of 2-Bromopropanamide will form.

Continue stirring for an additional 30 minutes in the ice bath to ensure the reaction goes to

completion.

Collect the solid product by vacuum filtration using a Büchner funnel.

Wash the collected solid with cold water to remove any unreacted ammonia and ammonium

bromide.

The crude 2-Bromopropanamide can be purified by recrystallization from a suitable solvent,

such as a mixture of ethanol and water.
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Mechanism of Action: Alkylation of Nucleophilic
Residues
2-Bromopropanamide is an effective alkylating agent due to the electrophilic nature of the α-

carbon, which is activated by the adjacent carbonyl group and the bromine leaving group. This

property allows it to react with nucleophiles, most notably the thiol group of cysteine residues in

proteins.

The reaction proceeds via a bimolecular nucleophilic substitution (Sₙ2) mechanism. The

nucleophilic sulfur atom of a cysteine residue attacks the electrophilic α-carbon of 2-
Bromopropanamide, leading to the displacement of the bromide ion and the formation of a

stable thioether bond. This covalent modification can irreversibly alter the structure and function

of the protein, making 2-Bromopropanamide a potential tool for proteomics research and as a

covalent inhibitor of enzymes.

Caption: Sₙ2 mechanism of cysteine alkylation by 2-Bromopropanamide.

Biological and Pharmaceutical Relevance
The ability of 2-Bromopropanamide to covalently modify proteins makes it a compound of

interest for drug development and chemical biology. As an alkylating agent, it has the potential

to be used in the development of irreversible enzyme inhibitors. Covalent inhibitors can offer

advantages in terms of potency and duration of action. There is some indication that derivatives

of 2-Bromopropanamide may possess antitumor properties, likely through the alkylation of

critical cellular nucleophiles. Further research is warranted to explore the full therapeutic

potential and biological effects of this compound.

Safety and Handling
2-Bromopropanamide is a reactive chemical and should be handled with appropriate safety

precautions. It is classified as harmful if swallowed and causes skin and serious eye irritation.

Standard personal protective equipment, including gloves, safety glasses, and a lab coat,

should be worn when handling this compound. All manipulations should be performed in a well-

ventilated fume hood.

Conclusion
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2-Bromopropanamide is a versatile chemical reagent with established utility in organic

synthesis and significant potential in the fields of proteomics and drug discovery. This guide

provides essential technical information to facilitate its synthesis, understanding of its chemical

properties, and exploration of its biological applications. The detailed protocols and mechanistic

insights are intended to serve as a valuable resource for researchers and professionals

working at the interface of chemistry and biology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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